Cas no 118354-50-0 (Phenanthro[9,10-b]oxirene,1a,1b,2,3,4,5,5a,9b-octahydro-7-methoxy-, (1aR,1bR,5aR,9bS)-rel-)

• Product Name: Phenanthro[9,10-b]oxirene,1a,1b,2,3,4,5,5a,9b-octahydro-7-methoxy-, (1aR,1bR,5aR,9bS)-rel-
• CAS No: 118354-50-0
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 236396
• PubChem ID: 147245
• Update Time: 2025-04-19

Phenanthro[9,10-b]oxirene,1a,1b,2,3,4,5,5a,9b-octahydro-7-methoxy-, (1aR,1bR,5aR,9bS)-rel- Chemical and Physical Properties

Names and Identifiers

• Phenanthro[9,10-b]oxirene,1a,1b,2,3,4,5,5a,9b-octahydro-7-methoxy-, (1aR,1bR,5aR,9bS)-rel-
• (1aS,1bS,5aS,9bR)-7-methoxy-1a,1b,2,3,4,5,5a,9b-octahydrophenanthro[9,10-b]oxirene
• (4abeta,9alpha,10alpha)-6-Methoxy-9,10-epoxy-trans-1,2,3,4,4a,9,10,10a -octahydrophenanthrene
• (4abeta,9alpha,10alpha)-6-Methoxy-9,10-epoxy-trans-1,2,3,4,4a,9,10,10a-octahydrophenenthrene
• CCRIS 7430
• 118354-50-0
• (4abeta,9alpha,10alpha)-6-Methoxy-9,10-epoxy-trans-1,2,3,4,4a,9,10,10a-octahydrophenanthrene

• Inchi： 1S/C15H18O2/c1-16-9-6-7-12-13(8-9)10-4-2-3-5-11(10)14-15(12)17-14/h6-8,10-11,14-15H,2-5H2,1H3/t10-,11-,14-,15+/m0/s1
• InChI Key： SEEWCDWTXYKWKT-LWWSYDQCSA-N
• SMILES： O1[C@@H]2C3C=CC(=CC=3[C@H]3CCCC[C@@H]3[C@H]12)OC

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives